Cas no 1849222-75-8 (1-[2-(Ethylsulfanyl)ethyl]cyclopropan-1-ol)

• Product Name: 1-[2-(Ethylsulfanyl)ethyl]cyclopropan-1-ol
• CAS No: 1849222-75-8
• MF: C₇H₁₄OS
• MW: 146.250461101532
• CID: 6546768
• PubChem ID: 130677040
• Update Time: 2025-06-08

1-[2-(Ethylsulfanyl)ethyl]cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[2-(ethylsulfanyl)ethyl]cyclopropan-1-ol
• 1849222-75-8
• EN300-1828829
• 1-[2-(Ethylsulfanyl)ethyl]cyclopropan-1-ol

• Inchi： 1S/C7H14OS/c1-2-9-6-5-7(8)3-4-7/h8H,2-6H2,1H3
• InChI Key： MFYJVTXCOFEMEK-UHFFFAOYSA-N
• SMILES： S(CC)CCC1(CC1)O

Computed Properties

• Exact Mass: 146.07653624g/mol
• Monoisotopic Mass: 146.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.5Ų

Additional information on 1-[2-(Ethylsulfanyl)ethyl]cyclopropan-1-ol

Chemical Profile of 1-[2-(Ethylsulfanyl)ethyl)cyclopropan-1-ol (CAS No. 1849222-75-8)

1-[2-(Ethylsulfanyl)ethyl)cyclopropan-1-ol, identified by the CAS number 1849222-75-8, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a cyclopropanol core substituted with an ethylsulfanyl side chain, exhibits unique structural and functional properties that make it a valuable candidate for further investigation in drug discovery and material science.

The structural framework of 1-[2-(Ethylsulfanyl)ethyl)cyclopropan-1-ol consists of a three-membered cyclopropane ring attached to a hydroxyl group at the 1-position, with an ethyl chain extending from the 2-position and bearing an ethylsulfanyl (–SCH₂CH₃) moiety. This configuration imparts distinctive electronic and steric characteristics to the molecule, which can be exploited for various chemical reactions and biological interactions.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their high reactivity and potential bioactivity. The cyclopropane ring is known to undergo ring-opening reactions under certain conditions, which can be harnessed to synthesize more complex molecules. Additionally, the presence of the ethylsulfanyl group suggests possible interactions with biological targets, such as enzymes or receptors, which may be relevant for pharmaceutical applications.

Research studies have begun to explore the synthetic pathways and potential applications of 1-[2-(Ethylsulfanyl)ethyl)cyclopropan-1-ol. One notable area of investigation is its use as a building block in the synthesis of more intricate organic molecules. The cyclopropane ring can serve as a versatile scaffold for constructing heterocyclic compounds, which are prevalent in many pharmacologically active agents. Furthermore, the ethylsulfanyl group may participate in sulfur-containing cross-coupling reactions, such as thiourea or thiazole formations, expanding its utility in medicinal chemistry.

The pharmacological potential of 1-[2-(Ethylsulfanyl)ethyl)cyclopropan-1-ol has also been examined in preliminary studies. The compound’s unique structural features suggest that it may interact with biological systems in novel ways. For instance, the sulfhydryl group could engage in redox reactions or form disulfide bonds with biomolecules, potentially modulating enzyme activity or protein-protein interactions. These interactions could be exploited to develop therapeutic agents targeting specific disease pathways.

Advanced computational methods have been employed to predict the biological activity of 1-[2-(Ethylsulfanyl)ethyl)cyclopropan-1-ol. Molecular docking simulations have shown that this compound may exhibit binding affinity to certain enzymes or receptors involved in metabolic disorders or inflammatory responses. These findings align with ongoing efforts to identify new molecular entities with therapeutic potential. Additionally, spectroscopic techniques such as NMR and mass spectrometry have been utilized to elucidate the structure-property relationships of this compound, providing insights into its conformational dynamics and reactivity.

The synthesis of 1-[2-(Ethylsulfanyl)ethyl)cyclopropan-1-ol presents both challenges and opportunities for chemists. The cyclopropane ring requires careful handling to prevent unwanted ring-opening side reactions, while the introduction of the ethylsulfanyl group demands precise functionalization techniques. However, recent advancements in synthetic methodologies have made it increasingly feasible to access such complex molecules with high yields and purity. These advancements are crucial for enabling further exploration of the compound’s chemical and biological properties.

In conclusion, 1-[2-(Ethylsulfanyl)ethyl)cyclopropan-1-ol (CAS No. 1849222-75-8) represents a promising candidate for pharmaceutical research due to its unique structural features and potential biological interactions. Ongoing studies continue to uncover new synthetic strategies and pharmacological applications for this compound, highlighting its significance in the field of organic chemistry and drug discovery. As research progresses, it is anticipated that this molecule will contribute valuable insights into developing novel therapeutic agents.